Cas no 2137514-50-0 (2-Pyridinemethanamine, 5-chloro-6-(diethylamino)-)

• Product Name: 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)-
• CAS No: 2137514-50-0
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5276927
• Update Time: 2025-10-29

2-Pyridinemethanamine, 5-chloro-6-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)-

• Inchi： 1S/C10H16ClN3/c1-3-14(4-2)10-9(11)6-5-8(7-12)13-10/h5-6H,3-4,7,12H2,1-2H3
• InChI Key： ZBHSJWRIYCMYGE-UHFFFAOYSA-N
• SMILES： C1(CN)=NC(N(CC)CC)=C(Cl)C=C1

Additional information on 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)-

Comprehensive Overview of 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)- (CAS No. 2137514-50-0)

The compound 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)- (CAS No. 2137514-50-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with chloro and diethylamino groups, makes it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its role in developing novel bioactive molecules, particularly in the context of drug discovery and crop protection.

In recent years, the demand for high-purity chemical intermediates like 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)- has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's ability to act as a building block for heterocyclic compounds aligns with the growing focus on targeted therapies and green chemistry. Its CAS No. 2137514-50-0 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge applications.

One of the key advantages of 2-Pyridinemethanamine, 5-chloro-6-(diethylamino)- is its versatility in structure-activity relationship (SAR) studies. Chemists leverage its reactive sites to modify pharmacological properties, addressing challenges like drug resistance or pesticide efficacy. This aligns with trending topics such as AI-driven molecular design and computational chemistry, where researchers seek optimized scaffolds for specific biological targets.

From a regulatory perspective, the synthesis and handling of 2137514-50-0 adhere to strict Good Manufacturing Practices (GMP), ensuring consistency for industrial-scale production. Its applications in high-throughput screening and combinatorial chemistry further highlight its role in accelerating R&D cycles—a critical factor for companies competing in fast-evolving sectors like biopharmaceuticals and agritech.

Environmental considerations also shape the discourse around this compound. Innovations in catalytic synthesis and solvent-free reactions aim to reduce the ecological footprint of producing 5-chloro-6-(diethylamino)-2-pyridinemethanamine. Such efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in promoting responsible consumption and clean industrial processes.

Looking ahead, the scientific community anticipates expanded applications for CAS 2137514-50-0 in material science, such as designing organic semiconductors or metal-organic frameworks (MOFs). Its dual functionality—combining electron-donating (diethylamino) and electron-withdrawing (chloro) groups—offers intriguing possibilities for tailoring optoelectronic properties, a hot topic in renewable energy research.

For procurement specialists and researchers, verifying the HPLC purity and spectroscopic data of 2-Pyridinemethanamine derivatives remains essential. Reputable suppliers now provide detailed COA (Certificate of Analysis) documentation, addressing the industry's emphasis on traceability and quality assurance—key concerns in FDA submissions and REACH compliance.

In summary, 2137514-50-0 exemplifies how niche chemical intermediates enable breakthroughs across disciplines. Its intersection with trending themes—from personalized medicine to circular economy—ensures continued relevance in both literature searches and practical innovation pipelines.